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Compound of Interest

1-(6-Chloro-2-hydroxy-4-
Compound Name: o
phenylquinolin-3-yl)ethanone

Cat. No.: B1268953

An In-depth Technical Guide to Quinoline-Based Compounds in Drug Discovery

Introduction

Quinoline, a heterocyclic aromatic organic compound, is a significant structural motif in
medicinal chemistry.[1] Its bicyclic structure, consisting of a benzene ring fused to a pyridine
ring, serves as a versatile scaffold for the development of therapeutic agents.[2] Quinoline and
its derivatives exhibit a wide spectrum of pharmacological activities, including anticancer,
antimicrobial, antimalarial, anti-inflammatory, and antiviral properties.[3][4][5] The ability to
functionalize the quinoline ring at various positions allows for the fine-tuning of its biological
and pharmacokinetic properties, making it a privileged scaffold in drug design.[6][7] This has
led to the development of numerous clinically approved drugs, such as the antimalarial
chloroquine and the antibacterial ciprofloxacin.[5][8] This review delves into the synthesis,
therapeutic applications, and mechanisms of action of quinoline-based compounds, with a
focus on their anticancer and antimicrobial potential.

Synthesis of Quinoline-Based Compounds

The construction of the quinoline scaffold can be achieved through various classical and
modern synthetic methodologies.[9] Well-established named reactions like the Skraup,
Combes, Friedlander, and Gould-Jacob syntheses are fundamental for creating the core
structure.[9][10] Modern approaches often employ microwave or ultrasound assistance to
improve reaction efficiency and yields.[6][9] The general workflow for synthesizing and
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screening new quinoline derivatives typically involves scaffold synthesis, functionalization, and
subsequent biological evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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